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Compound of Interest

4-(2-Bromoethyl)-3,5-dimethyl-1H-
Compound Name:
pyrazole

Cat. No.: B187619

An In-depth Technical Guide to the Molecular Weight of 4-(2-bromoethyl)-3,5-dimethyl-1H-
pyrazole

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular weight is fundamental. This guide provides a detailed analysis of the
molecular weight of 4-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a heterocyclic organic
compound with potential applications in medicinal chemistry.

Molecular Composition and Weight

The chemical formula for 4-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is C7H11BrN2.[1][2][3]
The molecular weight is derived from the sum of the atomic weights of its constituent atoms.

Atomic Components and Calculation

The calculation of the molecular weight is based on the atomic weights of Carbon (C),
Hydrogen (H), Bromine (Br), and Nitrogen (N). The accepted standard atomic weights are
approximately 12.011 u for Carbon, 1.008 u for Hydrogen, 79.904 u for Bromine, and 14.007 u
for Nitrogen.[4][5][6][71[8][9][10][11][12][13][14][15][16]

The molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of Br atoms x Atomic weight of Br) + (Number of N atoms x Atomic weight of N)
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(7 x12.011) + (11 x 1.008) + (1 x 79.904) + (2 x 14.007) = 203.08 g/mol [1][2]

Data Summary

For clarity and comparative ease, the quantitative data is summarized in the table below.

Standard Total
Element Symbol Count Atomic Weight  Contribution
(u) (u)
Carbon C 7 12.011 84.077
Hydrogen H 11 1.008 11.088
Bromine Br 1 79.904[4][5] 79.904
Nitrogen N 2 14.007[6][10][17]  28.014

Total 203.083

Note: The final molecular weight is often cited as 203.08 g/mol .[1][2]

Experimental Determination of Molecular Weight

While theoretical calculation provides a precise molecular weight, experimental verification is a
critical step in compound characterization. Mass spectrometry is the primary technique
employed for this purpose.

Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)

Obijective: To experimentally determine the accurate mass of 4-(2-bromoethyl)-3,5-dimethyl-
1H-pyrazole.

Instrumentation: An electrospray ionization (ESI) source coupled with a high-resolution mass
analyzer (e.g., Orbitrap or TOF).

Methodology:
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o Sample Preparation: A dilute solution of the synthesized and purified 4-(2-bromoethyl)-3,5-
dimethyl-1H-pyrazole is prepared in a suitable volatile solvent, such as methanol or
acetonitrile, at a concentration of approximately 1 pg/mL.

 Instrument Calibration: The mass spectrometer is calibrated using a standard calibration
solution with known masses across the desired mass range to ensure high mass accuracy.

o Sample Infusion: The sample solution is introduced into the ESI source via direct infusion
using a syringe pump at a flow rate of 5-10 pL/min.

« lonization: A high voltage is applied to the ESI needle to generate a fine spray of charged
droplets. The solvent evaporates, leading to the formation of protonated molecules [M+H]*.

o Mass Analysis: The generated ions are guided into the mass analyzer, where their mass-to-
charge ratio (m/z) is measured with high resolution and accuracy.

o Data Acquisition: The mass spectrum is recorded, showing the isotopic distribution of the
protonated molecule. The monoisotopic mass is identified and recorded.

o Data Analysis: The experimentally determined monoisotopic mass is compared with the
theoretically calculated mass to confirm the elemental composition.

Workflow and Pathway Visualization

To illustrate the logical flow from compound synthesis to characterization, the following
diagrams are provided.
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Caption: Experimental workflow for compound synthesis and molecular weight verification.
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Inputs

Calculation Output

—
Summation (7 *C) + (11 *H) + (1 *Br) + (2 * N) Molecular Weight ~ 203.083 g/mol
—

Atomic Weights  C:12.011u  H:1.008u  Br:79.904u  N:14.007 u

Molecular Formula C7H11BrN2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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